Cas no 1309668-80-1 (Boc-ala(beta-cyclobutyl)-OH dipa)

• Product Name: Boc-ala(beta-cyclobutyl)-OH dipa
• CAS No: 1309668-80-1
• MF: C₁₈H₃₆N₂O₄
• MW: 344.48944568634
• MDL: MFCD19707043
• CID: 4582729
• Update Time: 2025-06-08

Boc-ala(beta-cyclobutyl)-OH dipa Chemical and Physical Properties

Names and Identifiers

• BOC-ALA(BETA-CYCLOBUTYL)-OH DIPA
• C12H21NO4.C6H15N
• 6259AH
• Boc-beta-Cyclobutyl-L-alanine diisopropylamine salt
• 3-cyclobutyl-N-{[(1,1-dimethylethyl)oxy]carbonyl}-L-alanine N,N-diisopropylamine
• (2S)-3-cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid;N-propan-2-ylpropan-2-amine
• Boc-ala(beta-cyclobutyl)-OH dipa

• MDL： MFCD19707043
• Inchi： 1S/C12H21NO4.C6H15N/c1-12(2,3)17-11(16)13-9(10(14)15)7-8-5-4-6-8;1-5(2)7-6(3)4/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15);5-7H,1-4H3/t9-;/m0./s1
• InChI Key： LNIYTTOTYXWUAO-FVGYRXGTSA-N
• SMILES： OC([C@H](CC1CCC1)NC(=O)OC(C)(C)C)=O.N(C(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 325
• Topological Polar Surface Area: 87.7

Additional information on Boc-ala(beta-cyclobutyl)-OH dipa

Introduction to Boc-ala(beta-cyclobutyl)-OH dipa (CAS No: 1309668-80-1)

Boc-ala(beta-cyclobutyl)-OH dipa, chemically known by its CAS number 1309668-80-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a protected alanine residue with a beta-cyclobutyl group and a dipeptide moiety, plays a crucial role in the synthesis of complex peptides and peptidomimetics. Its unique structural attributes make it an invaluable tool for researchers exploring novel therapeutic agents and biochemical pathways.

The significance of Boc-ala(beta-cyclobutyl)-OH dipa lies in its ability to serve as a building block for constructing intricate peptide structures. The Boc (tert-butoxycarbonyl) group provides stability during synthetic processes, ensuring that the peptide chain remains intact while other modifications are introduced. The beta-cyclobutyl substituent adds a rigid structural element, which can influence the conformation and binding properties of the resulting peptide. This makes it particularly useful in designing molecules that interact with specific biological targets, such as enzymes and receptors.

In recent years, there has been a surge in research focused on peptidomimetics as potential therapeutic agents. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The incorporation of non-natural amino acids, such as those found in Boc-ala(beta-cyclobutyl)-OH dipa, allows for the creation of molecules that exhibit enhanced stability and bioavailability. This has opened up new avenues for drug development, particularly in the treatment of chronic diseases and infections.

One of the most compelling applications of Boc-ala(beta-cyclobutyl)-OH dipa is in the field of protease inhibition. Proteases are enzymes that play a critical role in various physiological processes, including blood clotting, inflammation, and tumor growth. Inhibiting these enzymes can lead to the development of effective drugs for conditions such as cancer, cardiovascular diseases, and autoimmune disorders. The beta-cyclobutyl group in this compound can be strategically positioned to interact with the active site of proteases, thereby blocking their activity.

Moreover, the dipeptide moiety in Boc-ala(beta-cyclobutyl)-OH dipa provides additional flexibility for designing molecules with specific binding affinities. Researchers can modify this segment to optimize interactions with biological targets, enhancing both potency and selectivity. This level of customization is essential for developing drugs that minimize side effects while maximizing therapeutic benefits.

The synthesis of Boc-ala(beta-cyclobutyl)-OH dipa involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), are commonly employed to construct complex peptide structures efficiently. The Boc protection group is particularly useful in SPPS because it can be easily introduced and removed without affecting other functional groups in the molecule.

In conclusion, Boc-ala(beta-cyclobutyl)-OH dipa (CAS No: 1309668-80-1) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for designing novel peptidomimetics with potential therapeutic applications. As research continues to advance, compounds like this are expected to play an increasingly important role in the development of next-generation drugs that address unmet medical needs.